Cas no 4043-88-3 ((2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

(2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• 3,4-Dehydro-L-proline
• (S)-3-Pyrroline-2-carboxylic acid
• (S)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• 3,4-DEHYDRO-L -PROLINE CRYSTALLINE
• H-3,4-dehydroPro-OH
• H-3004-Dehydro-Pro-OH
• L-3,4-Dehydroproline
• (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 3,4-Dehydro-L-proline, (S)-3-Pyrroline-2-carboxylic acid
• L-3-Pyrroline-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (S)-
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (2S)-
• OMGHIGVFLOPEHJ-BYPYZUCNSA-N
• H-deltaPro-OH
• H-Delta-Pro-OH
• 3,4-didehydro-l-pro
• PubChem13924
• 3,4-Dehydro-L-prolin
• CHEBI:194703
• CHEMBL78920
• TS-01567
• BDBM50348088
• NS00030787
• A848584
• SCHEMBL1021492
• AC-2606
• MFCD00065964
• D3825
• 3,4-Dehydro-L-proline (H-L-Pro(3,4-dehydro)-OH)
• (2S)-2,5-dihydro-1H-pyrrol-1-ium-2-carboxylate
• DTXSID80193444
• BRN 5376764
• AS-81372
• HY-W015897
• EINECS 223-738-7
• 4043-88-3
• CS-W016613
• 1H-Pyrrole-2-carboxylic acid,2,5-dihydro-,(2S)-
• 3-Pyrroline-2-carboxylic acid, L-
• (s)-2,5-dihydro-1h-pyrrole-2-carboxylicacid
• AKOS016842399
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-,
• Dehydro-proline
• 3 pound not4-dehydro-L-proline
• H-3,4-Dehydro-Pro-OH
• +Expand

• MDL： MFCD00065964
• InChIKey： OMGHIGVFLOPEHJ-BYPYZUCNSA-N
• Inchi： 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)/t4-/m0/s1
• SMILES： O([H])C([C@]1([H])C([H])=C([H])C([H])([H])N1[H])=O
• BRN： 5376764

Computed Properties

• Exact Mass: 113.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.047678
• Heavy Atom Count: 8
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: -0.07220
• PSA: 49.33000
• Refractive Index: 1.4200 (estimate)
• Boiling Point: 211.82°C (rough estimate)
• Melting Point: 239-241 °C (dec.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 122.7±27.3 °C
• Color/Form: White to Yellow Solid
• Density: 1.2416 (rough estimate)

(2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Security Information

• RTECS：UX9371345
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H225
• Warning Statement： P210;P273;P243;P403
• Storage Condition：2-8 °C
• Signal Word：Danger

(2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%